Cas no 1805475-17-5 (5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine
• CAS No: 1805475-17-5
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4903275
• Update Time: 2025-06-09

5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-10-7-17-11(6-9(10)12(14,15)16)8-4-2-1-3-5-8/h1-7H
• InChI Key： ICAQLZGKXFHURP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(F)(F)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine

Introduction to 5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine (CAS No 1805475-17-5)

5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine, also known by its CAS registry number CAS No 1805475-17-5, is a synthetic organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a chlorine atom at the 5-position, a phenyl group at the 2-position, and a trifluoromethyl group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for various applications.

The synthesis of 5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques or nucleophilic aromatic substitution methods. Recent advancements in catalytic chemistry have enabled more efficient and selective pathways for constructing this compound, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the manufacturing process further.

In terms of pharmacological applications, 5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine has been investigated as a potential lead compound for drug development. Its ability to modulate various biological targets, such as kinases and ion channels, has been reported in several studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain protein kinases involved in cancer cell proliferation. Furthermore, its trifluoromethyl group contributes to enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates.

Beyond pharmacology, 5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine has found applications in agrochemistry as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for crop protection products. Recent research has focused on improving its bioavailability and reducing environmental toxicity through structural modifications.

The electronic properties of CAS No 1805475-17-5 also make it an interesting material for optoelectronic devices. The pyridine ring serves as a conjugated system that facilitates electron delocalization, while the substituents modulate the energy levels of the molecule. Studies have shown that this compound can be incorporated into organic light-emitting diodes (OLEDs) and photovoltaic cells to enhance their performance. For example, researchers at the University of California reported that films made from this compound exhibit improved charge transport properties compared to traditional materials.

In terms of environmental impact, there is growing interest in understanding the fate and behavior of 5-Chloro-2-phenyl-4-(trifluoromethyl)pyridine in natural systems. Due to its fluorinated substituent, concerns have been raised about its persistence in soil and water environments. However, recent biodegradation studies suggest that under certain microbial conditions, this compound can undergo enzymatic cleavage, leading to its eventual breakdown into less harmful byproducts.

The versatility of CAS No 1805475-17-5 lies in its ability to serve as a platform for further chemical modifications. By altering the substituents on the pyridine ring or introducing additional functional groups, chemists can tailor its properties for specific applications. For instance, replacing the chlorine atom with other halogens or electron-withdrawing groups could enhance its reactivity or selectivity in catalytic processes.

In conclusion, 5-Chloro-2-phencyl phenyl pyridine, with its unique structure and functional groups, continues to be a valuable compound across multiple disciplines. Its potential applications span drug discovery, agrochemicals, materials science, and environmental chemistry. As research progresses, particularly in areas such as green chemistry and sustainable synthesis methods, we can expect even more innovative uses for this versatile molecule.